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Compound of Interest

Compound Name: iron(lll)bromide

Cat. No.: B8816755

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and decomposition of iron(lll)
bromide (FeBrs) when exposed to air and light.

Frequently Asked Questions (FAQS)
Q1: What are the primary factors that cause iron(lll) bromide to decompose?
Al: Iron(lll) bromide is sensitive to three main environmental factors:

o Moisture (Air): Due to its hygroscopic nature, it readily absorbs moisture from the
atmosphere, leading to hydrolysis.[1][2][3][4][5]

» Light: Exposure to light, particularly UV wavelengths, can induce photodecomposition.[1][3]

[5]16]

o Heat: Elevated temperatures, especially above 200°C, will cause thermal decomposition.[4]

[7]
Q2: What are the visible signs of iron(lll) bromide decomposition?

A2: Decomposition can be identified by a few visible cues. The color of pure, anhydrous iron(lll)
bromide is typically a dark red or reddish-brown crystalline powder.[1][3][4] Upon
decomposition or hydration, you may observe:
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e Acolor change to a more yellowish-beige or brown-red powder.[1][5]

e The material becoming sticky or clumpy as it absorbs moisture.

e The faint, sharp odor of bromine, indicating its release as a gas.

Q3: What are the decomposition products of iron(lll) bromide under different conditions?
A3: The decomposition products vary depending on the conditions:

e In Air and Light: It partially decomposes to iron(ll) bromide (FeBrz) and elemental bromine

(Br2).[1][3][5][6]
o With Moisture: It reacts with water to form hydrobromic acid (HBr) and iron oxides.[2]

o Upon Heating: Above 200°C, it decomposes into iron(ll) bromide (FeBrz) and bromine (Br2).

[7]
Q4: How should | properly store anhydrous iron(lll) bromide to ensure its stability?

A4: To maintain the integrity of anhydrous iron(lll) bromide, it is crucial to store it in a cool, dry
environment, protected from light.[1][6][8][9] The ideal storage conditions involve:

o Atightly sealed container, preferably made of amber glass.
o Storage under an inert atmosphere, such as nitrogen or argon.[1][8]

e Placement in a desiccator to minimize exposure to moisture.
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Observed Issue

Potential Cause

Troubleshooting Steps

Color Change (Dark Red to

Yellow/Brown)

Exposure to air and light
leading to partial

decomposition and hydration.

[1]3][6]

1. Immediately transfer the
reagent to a dry, inert
atmosphere (glovebox or glove
bag).2. Protect the container
from light by wrapping it in
aluminum foil or placing it in a
light-blocking secondary
container.3. For future use,
handle the material exclusively
under inert and anhydrous

conditions.

Inconsistent Experimental

Results

Use of partially decomposed
iron(ll) bromide, which can
alter its catalytic activity or

stoichiometry.

1. Visually inspect the reagent
for signs of decomposition.2. If
decomposition is suspected,
consider purifying the iron(lll)
bromide by sublimation.[1][3]
[5]3. Alternatively, procure a
fresh, unopened batch of the

reagent.

Aqueous Solution is Highly
Acidic

Hydrolysis of iron(lll) bromide
in water, forming hydrobromic
acid.[2][4]

This is an expected property. If
a neutral pH is required for
your reaction, this reagent may
not be suitable for aqueous
applications without buffering.
Consider alternative non-

agueous solvent systems.

Formation of a Precipitate in

Solution

Reaction with atmospheric
moisture to form insoluble iron

oxides/hydroxides.[2]

1. Ensure all solvents are
anhydrous before use.2.
Perform all manipulations and
reactions under an inert
atmosphere (e.g., nitrogen or

argon).
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Quantitative Data Summary

While specific kinetic data for decomposition under various light intensities and humidity levels

are not readily available in the provided search results, the following table summarizes the key

decomposition parameters.

Parameter

Value / Description

Source(s)

Thermal Decomposition

Temperature

> 200 °C

[417]

Decomposition Products
(Thermal)

Iron(ll) bromide (FeBrz2) and

Bromine (Br2)

[7]

Decomposition Products
(Air/Light)

Iron(Il) bromide (FeBrz) and

Bromine (Brz)

[113][6]

Decomposition Products

(Moisture)

Hydrobromic acid and iron

oxides

[2]

Appearance (Anhydrous)

Dark red or reddish-brown

crystalline solid

[11(31[4]

Appearance

(Decomposed/Hydrated)

White to yellow-beige powder

[1]5]

Hygroscopicity

Highly hygroscopic

[LII2]E31[4]05](6]

Experimental Protocols

Protocol 1: Anhydrous Handling of Iron(lll) Bromide

This protocol outlines the steps for safely handling iron(lll) bromide to prevent decomposition.

e Preparation: Move a sealed container of iron(lll) bromide, along with all necessary glassware

and reagents, into a nitrogen-filled glovebox. Ensure all glassware is oven-dried and cooled

under vacuum before being introduced into the glovebox.

 Inert Atmosphere: Allow the container to equilibrate to the glovebox atmosphere for at least

30 minutes before opening.
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Weighing and Dispensing: Carefully open the container and weigh the desired amount of
iron(Ill) bromide in a tared vial. Work swiftly to minimize the time the bulk material is
exposed.

Sealing: Tightly reseal the main container. Consider purging the headspace with inert gas
before sealing.

Dissolution: If dissolving, add an anhydrous solvent to the weighed iron(lll) bromide in the
reaction vessel under the inert atmosphere.

Reaction Setup: Seal the reaction vessel before removing it from the glovebox. Maintain a
positive pressure of inert gas throughout the experiment.

Protocol 2: Purification by Sublimation

This method can be used to purify partially decomposed iron(lll) bromide.

Apparatus Setup: Place the impure iron(lll) bromide in a sublimation apparatus.
Vacuum: Evacuate the apparatus to a high vacuum.

Heating: Gently heat the apparatus. Iron(lll) bromide will sublime and deposit as pure
crystals on the cold finger or cooler parts of the apparatus. A temperature of 120-200°C is
suggested.[1][3][5]

Collection: Once sublimation is complete, allow the apparatus to cool to room temperature
under vacuum.

Inert Transfer: Transfer the purified crystals to a clean, dry storage vessel inside a glovebox.

Visualizations
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Caption: Decomposition pathways of iron(lll) bromide.
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Experiment with FeBrs
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Review Experimental Protocol:
- Anhydrous Solvents?
- Inert Atmosphere?

Purify by Sublimation

or Procure New Reagent No ves

Protocol Issue Identified
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Caption: Troubleshooting workflow for experiments using iron(lll) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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